ethyl [1-({[3-(methylthio)phenyl]amino}carbonyl)-2-piperidinyl]acetate

• IUPAC Name: ethyl 2-[1-[(3-methylsulfanylphenyl)carbamoyl]piperidin-2-yl]acetate
• InChI: InChI=1S/C17H24N2O3S/c1-3-22-16(20)12-14-8-4-5-10-19(14)17(21)18-13-7-6-9-15(11-13)23-2/h6-7,9,11,14H,3-5,8,10,12H2,1-2H3,(H,18,21)
• InChI Key: MLLOTAZHYACEPN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1CCCCN1C(=O)NC2=CC(=CC=C2)SC
• Molecular Formula: C17H24N2O3S
• Molecular Weight: 336.5 g/mol

Description

Ethyl [1-({[3-(methylthio)phenyl]amino}carbonyl)-2-piperidinyl]acetate, commonly referred to as MTAPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MTAPA is a piperidine-based compound that has been synthesized through several methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for laboratory experiments.

Mechanism of Action

The mechanism of action of MTAPA is not fully understood, but studies have suggested that it may act by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which are involved in the inflammatory response. Additionally, studies have suggested that MTAPA may induce apoptosis in cancer cells by activating certain signaling pathways.
Biochemical and Physiological Effects:
MTAPA has been shown to have several biochemical and physiological effects, including its ability to induce apoptosis in cancer cells, its analgesic effects, and its anti-inflammatory effects. Additionally, studies have suggested that MTAPA may have antioxidant effects, which could be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using MTAPA in laboratory experiments is its selectivity towards cancer cells, which allows for targeted therapy. Additionally, MTAPA has been shown to have low toxicity, making it a potential candidate for therapeutic use. However, one of the limitations of using MTAPA in laboratory experiments is its limited solubility, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on MTAPA, including its potential use in combination therapy with other drugs, its potential use in the treatment of other diseases, and the development of more efficient synthesis methods. Additionally, further studies are needed to fully understand the mechanism of action of MTAPA and its potential side effects.
Conclusion:
In conclusion, MTAPA is a piperidine-based compound that has shown promising results in various scientific research applications, including its potential use in cancer therapy, pain management, and as an anti-inflammatory agent. MTAPA can be synthesized through several methods, and its mechanism of action is not fully understood. MTAPA has several biochemical and physiological effects, including its ability to induce apoptosis in cancer cells, its analgesic effects, and its anti-inflammatory effects. While MTAPA has several advantages for laboratory experiments, it also has limitations, such as its limited solubility. There are several future directions for research on MTAPA, including its potential use in combination therapy with other drugs and the development of more efficient synthesis methods.

Synthesis Methods

MTAPA can be synthesized through several methods, including the reaction of 3-(methylthio)benzoyl chloride with piperidine followed by the reaction of the resulting compound with ethyl acetate. Another method involves the reaction of 3-(methylthio)benzamide with piperidine followed by the reaction of the resulting compound with ethyl chloroacetate. The synthesis of MTAPA is a multistep process that requires careful attention to detail and purification steps to obtain a high yield and pure product.

Scientific Research Applications

MTAPA has shown promising results in various scientific research applications, including its potential use in cancer therapy, pain management, and as an anti-inflammatory agent. Studies have shown that MTAPA has a selective cytotoxic effect on cancer cells, making it a potential candidate for cancer therapy. Additionally, MTAPA has been shown to have analgesic effects, making it a potential candidate for pain management. Furthermore, MTAPA has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.